In vitrobiosynthesis of bacterial peptidoglycan using d-Cys-containing precursors: fluorescent detection of transglycosylation and transpeptidation†‡

Chemical Communications Pub Date: 2009-06-10 DOI: 10.1039/B819869A

Abstract

Peptidoglycan precursors containing D-Cys at position 4 were polymerised to form a synthetic peptidoglycan layer, which could be fluorescently labelled, providing a new method to monitor peptidoglycan transglycosylation and transpeptidation.

Graphical abstract: In vitro biosynthesis of bacterial peptidoglycan using d-Cys-containing precursors: fluorescent detection of transglycosylation and transpeptidation
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